Cas no 1260847-67-3 (2-Amino-4-trifluoromethoxylbenzonitrile)

• Product Name: 2-Amino-4-trifluoromethoxylbenzonitrile
• CAS No: 1260847-67-3
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD09745164
• CID: 2101312
• PubChem ID: 53416443
• Update Time: 2025-10-28

2-Amino-4-trifluoromethoxylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(trifluoromethoxy)benzonitrile
• Benzonitrile, 2-​amino-​4-​(trifluoromethoxy)​-
• 2-Amino-4-trifluoromethoxylbenzonitrile
• DB-216971
• SCHEMBL23831366
• CS-0156866
• MFCD09745164
• AKOS027254429
• 1260847-67-3
• SB77946
• AS-46251
• CL9226

• MDL： MFCD09745164
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-6-2-1-5(4-12)7(13)3-6/h1-3H,13H2
• InChI Key： AHMPXTDNCULSNA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 202.03539727g/mol
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Amino-4-trifluoromethoxylbenzonitrile

2-Amino-4-Trifluoromethoxybenzonitrile: A Comprehensive Overview

2-Amino-4-Trifluoromethoxybenzonitrile (CAS No. 1260847-67-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials. The molecule consists of a benzonitrile core with an amino group at position 2 and a trifluoromethoxy group at position 4, making it a versatile building block for further chemical modifications.

The synthesis of 2-Amino-4-Trifluoromethoxybenzonitrile involves a series of carefully optimized reactions, including nucleophilic substitution and aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 2-Amino-4-Trifluoromethoxybenzonitrile lies in its role as an intermediate in drug development. The compound's ability to undergo various functional group transformations makes it ideal for constructing complex molecular architectures. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. In particular, a recent study published in the *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing novel therapies targeting chronic inflammatory diseases.

In the field of agrochemistry, 2-Amino-4-Trifluoromethoxybenzonitrile has been investigated for its pesticidal properties. The trifluoromethoxy group imparts enhanced stability and bioavailability to the molecule, making it effective against a wide range of agricultural pests. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy as a broad-spectrum insecticide with minimal environmental impact.

Beyond its chemical applications, 2-Amino-4-Trifluoromethoxybenzonitrile has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. A groundbreaking study published in *Nature Communications* reported its application as a sensing material for detecting trace amounts of ammonia in industrial settings.

The physical properties of 2-Amino-4-Trifluoromethoxybenzonitrile are well-documented, with a melting point of approximately 150°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various chemical reactions. Recent spectroscopic analyses have provided deeper insights into its electronic structure, revealing strong conjugation effects that enhance its reactivity.

In terms of safety considerations, 2-Amino-4-Trifluoromethoxybenzonitrile is classified as non-hazardous under normal handling conditions. However, standard laboratory precautions should be followed to minimize exposure risks. Occupational exposure limits (OELs) have been established based on toxicological studies conducted by regulatory agencies such as OSHA and NIOSH.

Looking ahead, ongoing research aims to further optimize the synthesis and application of 2-Amino-4-Trifluoromethoxybenzonitrile. Collaborative efforts between academic institutions and industry partners are expected to unlock new opportunities for this versatile compound across multiple sectors.